3-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H11ClN2OS2/c1-9-5-4-8-12-14(9)19-17(23-12)20-16(21)15-13(18)10-6-2-3-7-11(10)22-15/h2-8H,1H3,(H,19,20,21)
• InChI Key: WRLWJDDDDBHKPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C17H11ClN2OS2
• Molecular Weight: 358.9 g/mol

Description

3-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound, also known as MBT-1, is a benzothiophene-based molecule that has been synthesized using a variety of methods. In

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of related benzothiazole and benzothiophene derivatives has been widely reported. These compounds are synthesized through various chemical reactions involving cyclization, condensation, and functional group transformations. For example, the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate demonstrates a related process of cyclization yielding significant yields and showcasing the structural versatility of these compounds (Tang Li-jua, 2015).

Biological Activities and Potential Applications

The antimicrobial activities of benzothiazole and benzothiophene derivatives are significant areas of interest. Studies have shown that these compounds exhibit antibacterial and antifungal properties, highlighting their potential as leads for the development of new antimicrobial agents. For instance, the synthesis and antimicrobial activity of some new 2-(3-chloro-1-benzothiophen-2-yl)-3-(substituted-phenyl)-4-(3H)-quinazolinones derivatives have been explored, confirming their potential in antimicrobial therapy (G. Naganagowda & A. Petsom, 2011).

Antitumor Agents

The search for novel antitumor agents has led to the investigation of benzothiazole derivatives. These studies have focused on designing and synthesizing compounds with selective cytotoxicity against tumorigenic cell lines. For example, derivatives based on benzothiazole structures have been synthesized and evaluated for their in vivo inhibitory effects on tumor growth, showcasing the therapeutic potential of these compounds in cancer treatment (Masao Yoshida et al., 2005).

Docking Studies and Antimicrobial Evaluation

Further research includes docking studies and antimicrobial evaluation of benzothiazole and benzothiophene derivatives. These studies provide insight into the molecular interactions between these compounds and biological targets, offering a foundation for the development of more effective antimicrobial and anticancer drugs (YN Spoorthy et al., 2021).